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Compound of Interest

Compound Name: cis-Dihydrocarvone

Cat. No.: B1211938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of cis-
Dihydrocarvone, a naturally occurring monoterpenoid. The information presented herein is

intended to support research, development, and quality control activities involving this

compound.

Physical and Chemical Properties
cis-Dihydrocarvone, also known by its IUPAC name (2S,5R)-2-methyl-5-prop-1-en-2-

ylcyclohexan-1-one, is a colorless liquid.[1][2] It is a member of the menthane monoterpenoids

class of organic compounds. Below is a summary of its key physical properties.

Table 1: Physical Properties of cis-Dihydrocarvone
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Property Value Conditions

Boiling Point 220.00 to 222.00 °C @ 760.00 mm Hg[1]

221.5 °C @ 760 mmHg[2]

87.00 to 88.00 °C @ 6.00 mm Hg[3]

64 °C @ 2.5 Torr[4]

Density 0.903 g/mL Not specified

0.929 g/mL @ 25 °C[5]

Molecular Formula C10H16O[1][2][6][7][8]

Molecular Weight 152.23 g/mol [6][7]

Flash Point 181.00 °F (82.78 °C) TCC[1]

Vapor Pressure 0.107000 mmHg @ 25.00 °C (estimated)[1]

Water Solubility 273.1 mg/L @ 25 °C (estimated)[1]

logP (o/w) 2.466 (estimated)[1]

Experimental Protocols for Determination of
Physical Properties
The following sections outline generalized experimental methodologies for determining the

boiling point and density of terpenoids like cis-Dihydrocarvone. These protocols are based on

standard laboratory techniques.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile compound like cis-Dihydrocarvone, several methods can be

employed.

2.1.1. Distillation Method
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This method is suitable when a sufficient quantity of the sample is available (typically >5 mL).

[9]

Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling

flask, a condenser, a receiving flask, and a thermometer.

Procedure:

The liquid sample (cis-Dihydrocarvone) is placed in the distilling flask along with a few

boiling chips or a magnetic stir bar to ensure smooth boiling.[9]

The apparatus is heated, and the liquid is brought to a boil.

The thermometer bulb should be positioned so that it is surrounded by the vapor of the

boiling liquid but not touching the liquid itself.[9]

The temperature is recorded when the vapor temperature stabilizes during the distillation

process. This stable temperature is the boiling point.[9]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[9]

2.1.2. Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available.[9]

Apparatus: A Thiele tube, a thermometer, a small test tube (fusion tube), and a capillary tube

sealed at one end.

Procedure:

A small amount of the liquid sample is placed in the fusion tube.

The capillary tube is placed in the fusion tube with the open end down.

The fusion tube is attached to the thermometer.
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The Thiele tube is filled with a high-boiling point liquid (e.g., mineral oil), and the

thermometer with the attached fusion tube is immersed in it.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the capillary tube.[9]

Heating is stopped, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to be drawn into the

capillary tube.[9]

2.2. Determination of Density

Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific volume), an analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

The pycnometer is filled with the liquid sample (cis-Dihydrocarvone), ensuring no air

bubbles are trapped.

The filled pycnometer is weighed.

The temperature of the sample is recorded.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer

minus mass of empty pycnometer) by the volume of the pycnometer.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of the boiling

point of a liquid sample using the distillation method.
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Caption: Workflow for Boiling Point Determination by Distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211938#physical-properties-like-boiling-point-and-
density-of-cis-dihydrocarvone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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